Cas no 2228768-93-0 (4-(1-amino-2,2,2-trifluoroethyl)-2-(dimethylamino)methylphenol)

• Product Name: 4-(1-amino-2,2,2-trifluoroethyl)-2-(dimethylamino)methylphenol
• CAS No: 2228768-93-0
• MF: C₁₁H₁₅F₃N₂O
• MW: 248.244813203812
• CID: 6568357
• PubChem ID: 165780504
• Update Time: 2025-05-19

4-(1-amino-2,2,2-trifluoroethyl)-2-(dimethylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2,2,2-trifluoroethyl)-2-(dimethylamino)methylphenol
• 4-(1-amino-2,2,2-trifluoroethyl)-2-[(dimethylamino)methyl]phenol
• EN300-1971597
• 2228768-93-0

• Inchi： 1S/C11H15F3N2O/c1-16(2)6-8-5-7(3-4-9(8)17)10(15)11(12,13)14/h3-5,10,17H,6,15H2,1-2H3
• InChI Key： UZAWHTPXENCKDG-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C=1)CN(C)C)O)N)(F)F

Computed Properties

• Exact Mass: 248.11364759g/mol
• Monoisotopic Mass: 248.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-(1-amino-2,2,2-trifluoroethyl)-2-(dimethylamino)methylphenol

4-(1-Amino-2,2,2-Trifluoroethyl)-2-(Dimethylamino)methylphenol: A Comprehensive Overview

4-(1-Amino-2,2,2-Trifluoroethyl)-2-(Dimethylamino)methylphenol (CAS No. 228768-93-0) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its phenolic group, a dimethylamino substituent, and a trifluoroethylamino side chain, which collectively contribute to its distinctive chemical properties and potential applications.

The trifluoroethyl group in the molecule is particularly notable for its high electron-withdrawing capacity due to the presence of three fluorine atoms. This feature enhances the compound's stability and reactivity in various chemical reactions. Recent studies have explored the use of this compound as an intermediate in the synthesis of advanced materials, including fluoropolymers and specialty chemicals. Its ability to undergo nucleophilic substitution reactions has been leveraged in the development of novel drug delivery systems.

One of the most promising applications of 4-(1-Amino-2,2,2-Trifluoroethyl)-2-(Dimethylamino)methylphenol lies in its potential as a precursor for bioactive molecules. Researchers have reported that this compound can be modified to produce derivatives with significant pharmacological activity. For instance, its ability to act as a chelating agent has been exploited in the design of metalloenzyme inhibitors, which are critical in the treatment of neurodegenerative diseases such as Alzheimer's.

The dimethylamino group attached to the phenolic ring imparts basicity to the molecule, making it suitable for use in pH-responsive systems. Recent advancements in green chemistry have highlighted the use of this compound in catalytic processes under mild conditions. Its ability to act as a ligand in transition metal complexes has opened new avenues for asymmetric catalysis, a field that is pivotal in the synthesis of enantiomerically pure pharmaceuticals.

In terms of environmental impact, studies have shown that 4-(1-Amino-2,2,2-Trifluoroethyl)-2-(Dimethylamino)methylphenol exhibits low toxicity to aquatic organisms when properly managed. This makes it a safer alternative to traditional chemicals used in industrial applications. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

Looking ahead, the versatility of 4-(1-Amino-2,2,2-Trifluoroethyl)-2-(Dimethylamino)methylphenol positions it as a key player in the development of next-generation materials and therapeutic agents. Its unique combination of chemical properties continues to inspire innovative research across multiple disciplines.